N-(2-methylphenyl)-5-(4-pyridinyl)-1,3,4-oxadiazol-2-amine

• Molecular Formula: C14H12N4O
• Molecular Weight: 252.27 g/mol
• IUPAC Name: N-(2-methylphenyl)-5-pyridin-4-yl-1,3,4-oxadiazol-2-amine
• InChI: InChI=1S/C14H12N4O/c1-10-4-2-3-5-12(10)16-14-18-17-13(19-14)11-6-8-15-9-7-11/h2-9H,1H3,(H,16,18)
• InChI Key: BWTXZVKZZUJDCU-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1NC2=NN=C(O2)C3=CC=NC=C3

Description

N-(2-methylphenyl)-5-(4-pyridinyl)-1,3,4-oxadiazol-2-amine, also known as MPPO, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound belongs to the family of oxadiazoles, which are known for their diverse biological activities. MPPO has been found to exhibit interesting properties, including anti-inflammatory, antioxidant, and anti-cancer effects.

Mechanism of Action

The mechanism of action of N-(2-methylphenyl)-5-(4-pyridinyl)-1,3,4-oxadiazol-2-amine is not fully understood, but it is believed to involve multiple pathways. One of the main pathways is through the inhibition of reactive oxygen species (ROS) and the activation of antioxidant enzymes. This helps to reduce oxidative stress and inflammation in cells. This compound has also been found to modulate the expression of various genes involved in cell survival and proliferation.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. In vitro studies have shown that this compound can reduce ROS levels, increase antioxidant enzyme activity, and modulate the expression of various genes. In vivo studies have shown that this compound can reduce inflammation, protect neurons from oxidative stress, and induce apoptosis in cancer cells. These effects make this compound a potential candidate for the treatment of various diseases, including neurodegenerative diseases and cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-methylphenyl)-5-(4-pyridinyl)-1,3,4-oxadiazol-2-amine is its diverse biological activities, which make it a potential candidate for the treatment of various diseases. This compound is also relatively easy to synthesize and purify, making it accessible for laboratory experiments. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to administer in vivo. This compound also has a relatively short half-life, which can limit its effectiveness in some applications.

Future Directions

There are several future directions for the study of N-(2-methylphenyl)-5-(4-pyridinyl)-1,3,4-oxadiazol-2-amine. One area of research is in the development of more potent and selective derivatives of this compound. This could increase the efficacy of the compound and reduce potential side effects. Another area of research is in the application of this compound in combination with other drugs or therapies. This could enhance the effectiveness of this compound and reduce potential resistance. Finally, more research is needed to fully understand the mechanism of action of this compound and its potential applications in various diseases.

Synthesis Methods

The synthesis of N-(2-methylphenyl)-5-(4-pyridinyl)-1,3,4-oxadiazol-2-amine involves the reaction of 2-amino-5-(4-pyridinyl)-1,3,4-oxadiazole with 2-chloro-5-methylphenyl isocyanate. The reaction is carried out in the presence of a base, such as triethylamine, in an organic solvent, such as dichloromethane. The resulting product is purified through column chromatography, yielding this compound as a white crystalline solid. The purity of the compound can be confirmed through spectroscopic techniques, such as NMR and IR.

Scientific Research Applications

N-(2-methylphenyl)-5-(4-pyridinyl)-1,3,4-oxadiazol-2-amine has been studied for its potential applications in various scientific fields. One of the main areas of research is in the field of neuroscience, where this compound has been found to exhibit neuroprotective effects. Studies have shown that this compound can protect neurons from oxidative stress and reduce inflammation in the brain. This makes this compound a potential candidate for the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's.
Another area of research is in the field of cancer biology, where this compound has been found to exhibit anti-cancer effects. Studies have shown that this compound can induce apoptosis, or programmed cell death, in cancer cells. This makes this compound a potential candidate for the development of anti-cancer drugs.